Cas no 16486-94-5 (Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-)
16486-94-5 structure
Product Name:Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-
CAS No:16486-94-5
MF:C11HF21O2
MW:564.090917348862
CID:151036
PubChem ID:85448
Update Time:2025-04-19
Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-
- octadecafluoro-9-(trifluoromethyl)decanoic acid
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)decanoic acid
- Decanoic acid, octadecafluoro-9-(trifluoromethyl)-
- Einecs 240-544-8
- Decanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-
- DTXSID7066063
- 16486-94-5
- NS00011267
- Perfluoro-9-(trifluoromethyl)decanoic acid
- FTUYMACVNWCLNM-UHFFFAOYSA-N
-
- Inchi: 1S/C11HF21O2/c12-2(13,1(33)34)4(15,16)6(19,20)8(23,24)9(25,26)7(21,22)5(17,18)3(14,10(27,28)29)11(30,31)32/h(H,33,34)
- InChI Key: FTUYMACVNWCLNM-UHFFFAOYSA-N
- SMILES: FC(C(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)F
Computed Properties
- Exact Mass: 563.96403
- Monoisotopic Mass: 563.964
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 23
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 772
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 6.9
Experimental Properties
- Density: 1.764
- Boiling Point: 221.5°Cat760mmHg
- Flash Point: 87.8°C
- Refractive Index: 1.288
- PSA: 37.3
Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
16486-94-5 (Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-) Related Products
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